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Compound of Interest

Compound Name: MRS 2957 triethylammonium salt

CAS No.: 1228271-30-4

Cat. No.: B1139103 Get Quote

Executive Summary & Compound Profile
MRS 2957 triethylammonium salt is a highly potent and selective agonist of the P2Y6

receptor (EC₅₀ ~12 nM).[1] Chemically, it is a uridine 5'-diphosphate (UDP) derivative modified

to enhance selectivity against P2Y2 and P2Y4 subtypes.

The Permeability Paradox
As a nucleotide mimetic with multiple phosphate groups, MRS 2957 is highly polar and

negatively charged at physiological pH. Consequently, it exhibits negligible passive membrane

permeability.

For Target Engagement: Permeability is not required.[2] The P2Y6 receptor is a G-protein

coupled receptor (GPCR) located on the extracellular cell surface. MRS 2957 acts from the

outside.

For Drug Development (ADME): Permeability profiling is critical to confirm its classification

(likely BCS Class III/IV) and to understand its restriction to the plasma compartment (low

volume of distribution) and lack of oral bioavailability.

Critical Technical Challenge: The primary confounding factor in measuring nucleotide

permeability is ectonucleotidase-mediated hydrolysis. Without stabilization, "low permeability"
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data may actually reflect the rapid degradation of the parent compound into permeable

nucleosides (e.g., uridine). This guide details how to decouple these phenomena.

Physicochemical Logic & Signaling Pathway[4]
MRS 2957 triggers the Gq-coupled P2Y6 pathway. Understanding this topology is essential for

designing functional assays that validate the compound's activity without requiring cell entry.

Figure 1: P2Y6 Signaling & MRS 2957 Mechanism
MRS 2957 binds extracellularly, triggering intracellular Calcium release via the PLC-IP3 axis.
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Caption: MRS 2957 activates the Gq-coupled P2Y6 receptor from the extracellular space,

inducing IP3-mediated Calcium release.

Protocol A: PAMPA (Parallel Artificial Membrane
Permeability Assay)
Purpose: To determine passive diffusion potential in a cell-free system, eliminating transporter

and metabolic variables.

Materials
Donor Plate: 96-well filter plate (0.45 µm PVDF or hydrophobic filter).

Acceptor Plate: 96-well PTFE receiver plate.[2]

Artificial Membrane Oil: 1% (w/v) Lecithin in n-Dodecane.

Buffer: PBS (pH 7.4). Note: Avoid phosphate buffers if using colorimetric phosphate

detection; use HBSS-HEPES instead.

Compound: MRS 2957 Triethylammonium salt (Stock: 10 mM in water).[1]

Experimental Workflow
Membrane Preparation:

Carefully pipette 5 µL of the Lecithin/Dodecane mixture onto the filter of each well in the

Donor plate.

Allow to stabilize for 5 minutes.

Donor Solution:

Dilute MRS 2957 to 50 µM in PBS (pH 7.4).

Control: Include Atenolol (Low Permeability) and Propranolol (High Permeability) at 50 µM.

Add 150 µL of Donor Solution to the Donor plate (top).
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Acceptor Solution:

Add 300 µL of blank PBS to the Acceptor plate (bottom).

Assembly & Incubation:

Place the Donor plate on top of the Acceptor plate ("Sandwich").

Incubate for 5 hours at Room Temperature in a humidity chamber (to prevent evaporation).

Analysis:

Separate plates.[3]

Quantify MRS 2957 in both Donor and Acceptor wells using LC-MS/MS (Recommended

due to low permeability).

Note: UV detection is likely insufficient for MRS 2957 in the acceptor well due to its low

permeation.

Calculation
Calculate the Effective Permeability (

) using the formula:

Where

is acceptor concentration,

are volumes, and

is filter area.[4][5]

Protocol B: Caco-2 Permeability with Metabolic
Stabilization
Purpose: To assess permeability in a physiological barrier model while controlling for

ectonucleotidase degradation.
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Expert Insight: Caco-2 cells express high levels of Alkaline Phosphatase (ALP) and Ecto-

nucleotidases. If you run a standard Caco-2 assay, MRS 2957 will hydrolyze to Uridine, which

is permeable. You must inhibit these enzymes to measure the parent compound.

Figure 2: The Stabilized Caco-2 Workflow
Logic flow for preventing false-positive permeability data.
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Caption: Modified Caco-2 workflow including ectonucleotidase inhibitors to prevent MRS 2957

hydrolysis.

Detailed Protocol
Cell Culture:

Grow Caco-2 cells on Transwell® polycarbonate inserts (0.4 µm pore) for 21 days to form

a differentiated monolayer.

QC Step: Measure Transepithelial Electrical Resistance (TEER). Values must be >300

Ω·cm² to ensure tight junction integrity.

Buffer Preparation (Transport Buffer):

HBSS + 10 mM HEPES (pH 7.4).

Critical Additive: Add 100 µM ARL 67156 (Ectonucleotidase inhibitor) or 50 µM POM-1 to

the buffer.

Validation: Run a stability control (MRS 2957 in buffer with cells) to confirm >90% parent

remains after 2 hours.

Transport Assay (Apical to Basolateral - A>B):
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Apical (Donor): Add 10 µM MRS 2957 + Inhibitor + Lucifer Yellow (paracellular marker).

Basolateral (Receiver): Add Buffer + Inhibitor.

Incubation:

Incubate at 37°C with orbital shaking (50 rpm) for 120 minutes.

Sampling:

Take 50 µL aliquots from Basolateral and Apical compartments.

Immediately quench samples with ice-cold Acetonitrile containing Internal Standard to stop

any residual enzymatic activity.

Data Analysis:

Analyze via LC-MS/MS (MRM mode for MRS 2957 parent mass).

Calculate Apparent Permeability (

).

Success Criteria: Lucifer Yellow

cm/s; MRS 2957 Recovery > 80%.

Protocol C: Functional Cell-Surface Assay (Calcium
Flux)
Purpose: To demonstrate that MRS 2957 is active without needing to permeate the cell

membrane.

Materials
Cells: 1321N1 astrocytoma cells stably expressing human P2Y6 (or native P2Y6-expressing

cells like macrophages).

Dye: Fluo-4 AM or Fura-2 AM (Calcium indicators).
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Buffer: HBSS + 20 mM HEPES + 0.1% BSA (Probenecid optional to prevent dye efflux).

Protocol
Dye Loading:

Seed cells in 96-well black-wall plates.

Incubate with 2 µM Fluo-4 AM for 45 minutes at 37°C.

Wash 2x with assay buffer to remove extracellular dye.

Baseline:

Measure baseline fluorescence (Ex/Em: 494/516 nm) for 30 seconds.

Agonist Addition:

Inject MRS 2957 (concentrations: 0.1 nM to 1 µM).

Note: Because MRS 2957 is an agonist, it will directly trigger the signal.

Measurement:

Monitor fluorescence increase for 120 seconds.

Plot Max - Min fluorescence vs. Log[Concentration].

Interpretation:

A robust calcium signal confirms MRS 2957 engages the extracellular P2Y6 receptor.

If the compound required permeability (intracellular target), the response would be

delayed or absent in this short timeframe.

Data Summary & Reference Values
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Parameter
Expected Value for MRS
2957

Interpretation

LogP < 0 (Highly Negative)
Hydrophilic; prefers aqueous

phase.

PAMPA < 1.0 × 10⁻⁶ cm/s Low passive permeability.

Caco-2 < 1.0 × 10⁻⁶ cm/s Poor oral absorption predicted.

Stability (Plasma)
T½ < 30 min (without

inhibitors)

Rapid hydrolysis by circulating

nucleotidases.

Solubility > 10 mM (Water)
Excellent aqueous solubility

(Salt form).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.rndsystems.com/products/mrs-2957-triethylammonium-salt_4260
http://lokeylab.wikidot.com/wiki:pampa-assay
http://lokeylab.wikidot.com/wiki:pampa-assay
https://bioassaysys.com/wp-content/uploads/PAMPA.pdf
https://www.targetmol.com/compound/mrs%202957%20triethylammonium%20salt
http://eco.korea.ac.kr/wp-content/uploads/2013/05/2008-03-EST-PDMS-PAMPA.pdf
https://pubmed.ncbi.nlm.nih.gov/35702786/
https://pubmed.ncbi.nlm.nih.gov/35702786/
https://pubmed.ncbi.nlm.nih.gov/40237398/
https://pubmed.ncbi.nlm.nih.gov/40237398/
https://www.benchchem.com/product/b1139103#cell-permeability-of-mrs-2957-triethylammonium-salt-in-vitro
https://www.benchchem.com/product/b1139103#cell-permeability-of-mrs-2957-triethylammonium-salt-in-vitro
https://www.benchchem.com/product/b1139103#cell-permeability-of-mrs-2957-triethylammonium-salt-in-vitro
https://www.benchchem.com/product/b1139103#cell-permeability-of-mrs-2957-triethylammonium-salt-in-vitro
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1139103?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

